Cas no 1806588-89-5 (Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate
• CAS No: 1806588-89-5
• MF: C₁₃H₁₂ClF₃O₃S
• MW: 340.745792388916
• CID: 4955807
• Update Time: 2025-05-26

Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12ClF3O3S/c1-3-20-12(19)9-5-4-8(11(14)7(2)18)6-10(9)21-13(15,16)17/h4-6,11H,3H2,1-2H3
• InChI Key： SLVIPMMOGZAQFN-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(=O)OCC)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 389
• XLogP3: 4.2
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate

Recent Advances in the Study of Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS: 1806588-89-5)

Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS: 1806588-89-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have focused on its synthesis, characterization, and applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic pathways, biological properties, and potential therapeutic applications.

The synthesis of Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate has been optimized in recent studies to improve yield and purity. Researchers have employed various catalytic systems and reaction conditions to achieve efficient synthesis. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of introducing the trifluoromethylthio group, a key structural moiety that contributes to the compound's bioactivity. These advancements in synthetic methodologies have facilitated the production of this compound on a larger scale, enabling further biological evaluation.

In terms of biological activity, Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate has shown promising results in preliminary screening assays. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its unique chemical structure, featuring both chloro and trifluoromethylthio groups, has been explored for its ability to modulate protein-protein interactions, which are often targeted in drug discovery.

Recent research has also investigated the pharmacokinetic properties of Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate. In vitro and in vivo studies have demonstrated moderate stability and bioavailability, with efforts underway to optimize these parameters through structural modifications. The compound's metabolic pathways have been elucidated, revealing key metabolites that may contribute to its biological effects. These findings are crucial for the development of derivatives with improved pharmacological profiles.

Looking ahead, the potential therapeutic applications of Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate are being explored in various disease models. Its role as a lead compound in the development of novel anti-inflammatory and anticancer agents is particularly noteworthy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on structure-activity relationship (SAR) analyses to identify more potent and selective derivatives.

In conclusion, Ethyl 4-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS: 1806588-89-5) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and pharmacokinetic characterization have laid a solid foundation for further research. Continued exploration of its therapeutic potential and optimization of its pharmacological properties will be essential for its successful development as a drug candidate. This research brief underscores the importance of this compound and highlights the need for ongoing investigation to fully realize its potential in addressing unmet medical needs.